Cas no 1805536-03-1 (2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine)

• Product Name: 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine
• CAS No: 1805536-03-1
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4889309
• Update Time: 2025-06-14

2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c8-7(9)5-4(13)2-11-3(1-10)6(5)12(14)15/h2,7,13H,1,10H2
• InChI Key： RRDBGPKNDGDBOY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1[N+](=O)[O-])O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: -0.2
• Topological Polar Surface Area: 105

Additional information on 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine

Comprehensive Overview of 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS No. 1805536-03-1)

2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine (CAS No. 1805536-03-1) is a highly specialized nitropyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Its molecular structure, featuring a hydroxy group at the 5-position and a nitro group at the 3-position, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for designing novel kinase inhibitors and antimicrobial agents. The compound's difluoromethyl moiety is a key feature, as fluorination often improves lipophilicity and membrane permeability, critical factors in drug development.

The synthesis of CAS No. 1805536-03-1 involves multi-step organic reactions, including nitration, amination, and fluorination. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These quality control measures ensure its suitability for high-value applications, particularly in precision medicine and crop protection formulations.

From an environmental perspective, 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine is being studied for its biodegradability and ecotoxicological profile. With growing emphasis on green chemistry, researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. This aligns with global trends favoring eco-friendly intermediates in industrial processes.

In the context of AI-driven drug discovery, CAS No. 1805536-03-1 has emerged as a promising candidate for virtual screening libraries. Its structural complexity and functional diversity make it a valuable asset for machine learning models predicting molecular interactions. This intersection of computational chemistry and synthetic expertise highlights the compound's relevance in modern research paradigms.

Market analysts project steady growth for nitropyridine-based compounds, driven by their expanding applications in personalized therapeutics and smart materials. As patent landscapes evolve, 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine is positioned as a strategic material for intellectual property development in life sciences. Its commercial value is further enhanced by its compatibility with continuous flow chemistry systems, enabling scalable production.

For researchers investigating structure-activity relationships (SAR), this compound offers a rich platform for derivatization. The 5-hydroxy group permits various conjugation strategies, while the 3-nitro functionality allows selective reduction to amino derivatives. Such flexibility is crucial for optimizing pharmacological properties in lead compound development.

In analytical applications, 1805536-03-1 serves as a reference standard for method development in chromatographic separation techniques. Its distinct UV absorption profile facilitates detection at low concentrations, supporting advancements in trace analysis methodologies. This capability is particularly valuable in bioanalytical studies requiring high sensitivity.

The compound's thermal and photochemical stability are subjects of ongoing investigation, with implications for formulation science and storage conditions. Preliminary studies suggest that proper handling under controlled environments can maintain its integrity over extended periods, a critical factor for long-term research projects.

As regulatory frameworks for specialty chemicals become more stringent, 2-(Aminomethyl)-4-(difluoromethyl)-5-hydroxy-3-nitropyridine benefits from its well-documented characterization data. This transparency supports compliance with REACH and other global chemical regulations, facilitating its adoption across international research communities.

Looking ahead, the integration of automated synthesis platforms with this compound's production process may further enhance its accessibility. The convergence of high-throughput experimentation and artificial intelligence in chemical synthesis promises to unlock new possibilities for this multifaceted nitropyridine derivative.